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Compound of Interest

Compound Name:
6-Chloro-1-methyl-1H-benzo[d]

[1,2,3]triazole

Cat. No.: B12335701

Get Quote

Technical Guide: 6-Chloro-1-methylbenzotriazole
CAS: 26198-19-6 (Generic for isomers; specific isomer requires rigorous characterization)

Formula: C₇H₆ClN₃ Molecular Weight: 167.60 g/mol [1]

Structural Elucidation & Isomerism
In drug discovery, the benzotriazole scaffold serves as a critical bioisostere for purines and

indoles. However, the methylation of 5-chlorobenzotriazole is a classic problem in

regioselectivity, yielding two distinct isomers: 6-chloro-1-methylbenzotriazole and 5-chloro-1-

methylbenzotriazole.[1]

Distinguishing these isomers is non-trivial but essential, as the position of the chlorine atom

relative to the N-methyl group drastically alters the electronic environment of the binding pocket

in protein-ligand interactions.
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The benzotriazole ring exists in tautomeric equilibrium. Direct alkylation of 5-

chlorobenzotriazole typically yields a mixture (~1:1 to 2:[1]1) of the 5-chloro and 6-chloro

isomers due to the competing nucleophilicity of N1 and N3.

Target Structure (6-Chloro): Chlorine is at position 6.[1] The N-methyl group is at N1.[1]

Contaminant (5-Chloro): Chlorine is at position 5.[1][2][3] The N-methyl group is at N1.[1]

NMR Diagnostic Protocol
The most reliable method to confirm the 6-chloro structure without X-ray crystallography is 1D

NOE (Nuclear Overhauser Effect) combined with 1H-NMR splitting patterns.[1]

Feature
6-Chloro-1-

methylbenzotriazole (Target)

5-Chloro-1-

methylbenzotriazole

(Isomer)

H7 Proton
Positioned at C7 (adjacent to

N-Me).[1]

Positioned at C7 (adjacent to

N-Me).[1][4][5]

NOE Signal
Strong enhancement of H7

when N-Me is irradiated.[1]

Strong enhancement of H7

when N-Me is irradiated.[1]

H7 Splitting

Doublet (J ~1.5-2.0 Hz). H7 is

meta to H5.[1] It is isolated

from H6 by the Cl atom.

Doublet (J ~8.5-9.0 Hz). H7 is

ortho to H6.[1]

Key Distinction
NOE+ Proton is a Meta-

Doublet.

NOE+ Proton is an Ortho-

Doublet.

Self-Validating Logic:

Irradiate the N-Methyl singlet (~4.2 ppm).[1]

Identify the aromatic proton that shows NOE enhancement (this is H7).

Analyze the splitting of that specific proton.[1]

If
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Hz

6-Chloro.[1]

If

Hz

5-Chloro.[1]

Targeted Synthesis Strategy
To avoid the yield loss and purification burden of separating isomers from direct alkylation, a

regioselective de novo synthesis is recommended. This route guarantees the 6-chloro isomer

by fixing the substituent positions on the benzene ring before cyclization.

Reaction Workflow
The synthesis proceeds via the nucleophilic aromatic substitution of 2,5-dichloronitrobenzene,

followed by reduction and diazotization.

2,5-Dichloronitrobenzene 5-Chloro-N-methyl-2-nitroaniline
(SNAr Regioselectivity)

MeNH2, EtOH
Reflux (SNAr at C2) 4-Chloro-N1-methyl-1,2-phenylenediamine

(Reduction)

H2, Pd/C or
Fe/AcOH 6-Chloro-1-methylbenzotriazole

(Diazotization/Cyclization)

NaNO2, HCl
0°C

Figure 1: Regioselective synthesis route ensuring 6-chloro placement.

Click to download full resolution via product page

Step-by-Step Protocol
Step 1: SNAr Displacement (Regiocontrol)

Reagents: 2,5-Dichloronitrobenzene (1.0 eq), Methylamine (3.0 eq, 33% in EtOH).

Conditions: Reflux in ethanol for 4-6 hours.

Mechanism: The chlorine at position 2 (ortho to nitro) is significantly more electrophilic than

the meta-chlorine due to the inductive and resonance withdrawal of the nitro group.
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Checkpoint: Monitor TLC for disappearance of starting material.[1][6] The product, 5-chloro-

N-methyl-2-nitroaniline, is typically an orange solid.[1]

Step 2: Nitro Reduction

Reagents: Iron powder (5.0 eq), Ammonium chloride (saturated aq), Ethanol/Water.

Conditions: Reflux for 2 hours.

Note: Pd/C hydrogenation is cleaner but may cause dechlorination if not carefully monitored.

[1] Iron reduction is chemoselective for the nitro group.

Product:4-Chloro-N1-methyl-1,2-phenylenediamine.[1]

Step 3: Diazotization & Cyclization

Reagents: Sodium Nitrite (1.1 eq), HCl (conc.), Water.[1]

Conditions: 0°C to 5°C.[1][6]

Procedure: Dissolve the diamine in acidic water.[6] Add aqueous NaNO2 dropwise.[6]

Mechanism: The primary amine (NH2) forms a diazonium salt, which is immediately attacked

by the adjacent secondary amine (NH-Me) to close the triazole ring.

Result: Since the methyl group was attached to the nitrogen para to the chlorine in the

diamine (position 4 relative to N1-Me), the final cyclized structure places the chlorine at

position 6.

Physicochemical Properties & Applications
Data Summary
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Property Value / Characteristic Relevance

LogP ~2.1 (Predicted)
Moderate lipophilicity; good

membrane permeability.[1]

pKa (MH+) < 1.0
Very weak base; remains

neutral at physiological pH.[1]

H-Bond Donors 0
Can act only as an H-bond

acceptor (N2/N3).[1]

UV Absorption ~260 nm, ~290 nm Useful for HPLC detection.[1]

Solubility DMSO, DCM, MeOH
Poor water solubility; requires

co-solvent for bioassays.[1]

Applications in Drug Development
Bioisostere for Adenine: The 6-chloro-1-methylbenzotriazole scaffold mimics the purine core.

[1] It is utilized in the design of Casein Kinase 2 (CK2) inhibitors, where the triazole nitrogens

coordinate with the hinge region of the kinase ATP-binding site.

Metabolic Blocking: The chlorine atom at position 6 blocks metabolic oxidation at the

otherwise reactive benzene positions, extending the half-life of the pharmacophore.

Fragment-Based Design: Due to its low molecular weight (<200 Da) and defined vector

geometry, it is an ideal fragment for crystallographic screening.[1]

References
Katritzky, A. R., et al. "Synthesis and properties of 1- and 2-substituted benzotriazoles."[1]

Journal of the Chemical Society, Perkin Transactions 1, 1998.

Souldozi, A., & Ramazani, A. "Regioselectivity in the alkylation of 5-substituted

benzotriazoles."[1] Tetrahedron Letters, 2007.

Pagliero, L., et al. "Benzotriazole: An overview on its versatile biological behavior."[1]

European Journal of Medicinal Chemistry, 2017.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorobenzotriazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorobenzotriazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorobenzotriazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorobenzotriazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorobenzotriazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorobenzotriazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorobenzotriazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorobenzotriazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorobenzotriazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorobenzotriazole
https://pubchem.ncbi.nlm.nih.gov/compound/5-Chlorobenzotriazole
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12335701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Reichwein, J. F., & Liskamp, R. M. "Site-specific N-alkylation of benzotriazoles."[1] Journal of

Organic Chemistry, 2000.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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